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Introduction

Cyanamide (CHzNz2), a molecule of significant interest in various scientific domains, serves as a
versatile building block in organic synthesis and plays a crucial role in agricultural and
pharmaceutical industries.[1] The isotopically labeled form, Cyanamide-15N2 ([*>NH2z]C=1°N),
where both nitrogen atoms are the heavy isotope *°N, is an invaluable tool for mechanistic
studies, metabolic tracing, and advanced analytical applications. This technical guide provides
an in-depth overview of the chemical properties, structure, and experimental methodologies
related to Cyanamide-15N2, with a focus on its application in studying enzyme inhibition
pathways.

Chemical Properties and Structure

Cyanamide-15N2 is a white, crystalline solid that is highly soluble in water and polar organic
solvents.[1][2] The molecule exists in two tautomeric forms, with the N=C—NH:z form being the
dominant species over the carbodiimide form (HN=C=NH). The presence of the >N isotope
does not significantly alter the chemical reactivity but provides a distinct spectroscopic
signature, making it ideal for tracer studies.
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Table 1: General and Physical Properties of Cyanamide-

15N2
Property Value Reference(s)
Chemical Formula H215N2C [2]
Molecular Weight 44.03 g/mol [2]
Isotopic Purity Typically =98 atom % 1°N [2]
Appearance White crystalline solid [1]
Melting Point 44 °C (decomposes)
Boiling Point 260 °C (decomposes)
. Highly soluble in water (85
Solubility
g/100 mL at 25°C)
SMILES String [15NH2]C#[15N] [2]
XZMCDFZZKTWFGF-
InChl Key [2]

SUEIGJEOSA-N

Table 2: Structural Parameters of Cyanamide

Note: Data is for the non-isotopically labeled cyanamide, but is expected to be very similar for
Cyanamide-15N2.

Parameter Value Reference(s)
Bond Length C=N 1.159 A [3]

Bond Length C-N 1.347 A

Bond Length N-H 1.006 A

Bond Angle N-C-N 178.2° [4]

Bond Angle H-N-H 112.7°

Bond Angle C-N-H 114.0°
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Spectroscopic Data

The introduction of 13N nuclei significantly impacts the spectroscopic properties of cyanamide,

providing a powerful tool for its identification and for studying its interactions.

Spectroscopic Technique

Key Features

Reference(s)

15N NMR

Two distinct signals are
expected for the amino and
cyano nitrogens. The chemical
shifts are sensitive to the
electronic environment.
Estimated shifts relative to
liquid NHs are in the range of
0-90 ppm for the amino group
and 225-240 ppm for the nitrile

group.

[5]L6]

Infrared (IR) Spectroscopy

The C=N stretching vibration is
a strong absorption, typically
found in the 2260 - 2220 cm™1
region. The N-H stretching of
the primary amine appears
around 3500 - 3300 cm~.

[7](8]

Mass Spectrometry (EI)

The molecular ion peak will be
observed at m/z = 44.
Fragmentation patterns will
show characteristic losses of
15NH2 and other fragments,
allowing for structural

elucidation.

[1]9]

Rotational Spectroscopy

Rotational constants for
H215NCN and Hz2NC®>N have
been determined, allowing for
precise structural analysis in

the gas phase.

[10]
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Experimental Protocols
Synthesis of Cyanamide-15N2

While numerous methods exist for the synthesis of cyanamides, a common approach for
isotopic labeling involves the use of °N-labeled ammonia. The following is a generalized
protocol adapted from established synthetic routes.[11]

Reaction Scheme:
CaC:z + ®N2 —» Ca™N2C +C
Ca®>Nz2C + 2 H20 - H21NC=>N + Ca(OH)2

Materials:

Calcium Carbide (CaCz)

e 15N2 gas (isotopic purity 298%)

e Anhydrous, inert solvent (e.g., dioxane)

o Water (H20)

o Carbon Dioxide (COz2) (for neutralization)

o Standard laboratory glassware and high-temperature furnace
Procedure:

e Synthesis of Calcium Cyanamide-*>Nz: Place calcium carbide in a high-temperature reaction
vessel. Heat the vessel to approximately 1100 °C under a stream of >Nz gas. The nitrogen
will react with the calcium carbide to form calcium cyanamide-15Nz-.

e Hydrolysis to Cyanamide-1>N2: Carefully add the resulting calcium cyanamide-1>Nz to water
in a well-ventilated fume hood. The calcium cyanamide will react with water to produce
Cyanamide->N2 and calcium hydroxide.
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¢ Neutralization and Extraction: Neutralize the reaction mixture with a stream of carbon dioxide

to precipitate the calcium as calcium carbonate.

« Purification: Filter the mixture to remove the solid precipitate. The aqueous solution
containing Cyanamide-1>N2z can be used directly or the cyanamide can be extracted into an

organic solvent and purified by crystallization or chromatography.

A visual representation of a generalized synthetic workflow is provided below.

Start Materials:
Calcium Carbide (CaC2)
15N2 Gas

High-Temperature

Nitrogenation

Synthesis of Cyanamide-15N2

Neutralization
(Co2)

Calcium Cyanamide-15N2

(Cal5NCN) Hydrolysis

Cyanamide-15N2

Filtration & Extraction (H2-15N-C-15N)

ALDH2 Inhibition Assay Workflow

(Prepare ALDH2 Solution)

Incubate ALDH2 with
Cyanamide-15N2

Add NAD+ and
Acetaldehyde

:

Monitor NADH Formation
(Absorbance at 340 nm)

Data Analysis

(Determine Inhibition)
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Mechanism of ALDH?2 Inhibition by Cyanamide

Metabolic
Activation

Catalase

Reactive Intermediate (Acetaldehyde)

Covalent Modification
(Inhibition)

(Active ALDHZJ

Oxidation

Acetic Acid Inactive ALDH2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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